Cas no 148020-96-6 (Pyrimidine, 4,6-dichloro-2-[(phenylmethyl)thio]-)

• Product Name: Pyrimidine, 4,6-dichloro-2-[(phenylmethyl)thio]-
• CAS No: 148020-96-6
• MF: C₁₁H₈Cl₂N₂S
• MW: 271.165618896484
• CID: 1319356
• PubChem ID: 470488
• Update Time: 2025-04-20

Pyrimidine, 4,6-dichloro-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-[(phenylmethyl)thio]-
• 2-(benzylthio)-4,6-dichloropyrimidine
• 2-benzylsulfanyl-4,6-dichloropyrimidine
• 4,6-Dichloro-2-[(phenylmethyl)thio]pyrimidine
• SCHEMBL489903
• DTXSID00332873
• DB-312782
• 148020-96-6
• OSSXOGKDVQWILL-UHFFFAOYSA-N
• CHEMBL124489
• 2-Benzylsulfanyl-4,6-dichloro-pyrimidine

• Inchi： 1S/C11H8Cl2N2S/c12-9-6-10(13)15-11(14-9)16-7-8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： OSSXOGKDVQWILL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 269.97874
• Monoisotopic Mass: 269.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78